Cas no 2138413-41-7 (4-(oxolan-2-yl)oxan-4-ylmethanamine)

• Product Name: 4-(oxolan-2-yl)oxan-4-ylmethanamine
• CAS No: 2138413-41-7
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5937058
• PubChem ID: 165486804
• Update Time: 2025-06-13

4-(oxolan-2-yl)oxan-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4-(oxolan-2-yl)oxan-4-ylmethanamine
• 2138413-41-7
• [4-(oxolan-2-yl)oxan-4-yl]methanamine
• EN300-1121670

• Inchi： 1S/C10H19NO2/c11-8-10(3-6-12-7-4-10)9-2-1-5-13-9/h9H,1-8,11H2
• InChI Key： IAQMPCYUUBJXRC-UHFFFAOYSA-N
• SMILES： O1CCCC1C1(CN)CCOCC1

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 44.5Ų

Additional information on 4-(oxolan-2-yl)oxan-4-ylmethanamine

Comprehensive Overview of 4-(oxolan-2-yl)oxan-4-ylmethanamine (CAS No. 2138413-41-7)

4-(oxolan-2-yl)oxan-4-ylmethanamine (CAS No. 2138413-41-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science. This compound, characterized by its oxolan and oxan rings, offers a versatile scaffold for synthetic chemists and researchers exploring novel bioactive molecules. Its molecular framework, featuring a methanamine group, makes it a promising candidate for drug discovery and development, particularly in targeting neurological and metabolic disorders.

The growing interest in 4-(oxolan-2-yl)oxan-4-ylmethanamine is reflected in the increasing number of searches for terms like "CAS 2138413-41-7 uses", "oxolan-oxan derivatives in medicine", and "synthesis of 4-(oxolan-2-yl)oxan-4-ylmethanamine". Researchers and industry professionals are particularly keen on understanding its mechanism of action, solubility, and stability under various conditions. These queries highlight the compound's relevance in cutting-edge scientific investigations and its potential to address unmet medical needs.

One of the most discussed topics in the context of 4-(oxolan-2-yl)oxan-4-ylmethanamine is its role in green chemistry and sustainable synthesis. With the global push toward environmentally friendly practices, this compound's potential for low-toxicity and biodegradability has made it a subject of interest. Searches for "eco-friendly amine derivatives" and "sustainable pharmaceutical intermediates" often lead to discussions about this molecule, underscoring its alignment with modern environmental standards.

From a technical standpoint, 4-(oxolan-2-yl)oxan-4-ylmethanamine exhibits notable stereochemical complexity, which poses both challenges and opportunities for synthetic chemists. The presence of heterocyclic rings in its structure requires precise catalytic methods for efficient synthesis. Recent advancements in asymmetric catalysis and flow chemistry have opened new avenues for producing this compound with high enantiomeric purity, a critical factor for its application in chiral drug development.

In the pharmaceutical sector, 4-(oxolan-2-yl)oxan-4-ylmethanamine is being explored for its potential as a building block in the design of central nervous system (CNS) therapeutics. Its ability to cross the blood-brain barrier and interact with neurotransmitter receptors has sparked interest in its use for treating conditions like anxiety, depression, and neurodegenerative diseases. Searches for "CNS-active amine derivatives" and "neuropharmacology of oxolan-oxan compounds" often highlight this molecule's promising profile.

Another area of exploration for 4-(oxolan-2-yl)oxan-4-ylmethanamine is its application in material science. Its rigid yet flexible structure makes it suitable for designing polymers with tailored properties, such as thermal stability and mechanical strength. Researchers are investigating its incorporation into high-performance coatings and adhesives, driven by searches for "advanced polymeric materials" and "amine-based additives for coatings".

Quality control and analytical characterization of 4-(oxolan-2-yl)oxan-4-ylmethanamine are also critical topics. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are essential for ensuring its purity and consistency. Queries such as "analytical methods for CAS 2138413-41-7" and "spectroscopic data of oxolan-oxan derivatives" reflect the need for reliable protocols in handling this compound.

In conclusion, 4-(oxolan-2-yl)oxan-4-ylmethanamine (CAS No. 2138413-41-7) represents a fascinating intersection of chemistry, pharmacology, and materials science. Its multifaceted applications, combined with the growing demand for sustainable and high-performance compounds, position it as a valuable subject for ongoing research. As scientific inquiries continue to evolve, this molecule is likely to remain at the forefront of innovation in its respective fields.